Cas no 1388031-31-9 (1H-Benzimidazol-2-amine, 6-bromo-5-methyl-)

• Product Name: 1H-Benzimidazol-2-amine, 6-bromo-5-methyl-
• CAS No: 1388031-31-9
• MF: C₈H₈BrN₃
• MW: 226.073220252991
• CID: 6421248
• PubChem ID: 71116786
• Update Time: 2025-11-06

1H-Benzimidazol-2-amine, 6-bromo-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazol-2-amine, 6-bromo-5-methyl-
• 5-bromo-6-methyl-1H-benzimidazol-2-amine
• EN300-645860
• Z1551919234
• 5-bromo-6-methyl-1H-1,3-benzodiazol-2-amine
• 6-bromo-5-methyl-1h-benzo[d]imidazol-2-amine
• SCHEMBL14247949
• 1388031-31-9

• Inchi： 1S/C8H8BrN3/c1-4-2-6-7(3-5(4)9)12-8(10)11-6/h2-3H,1H3,(H3,10,11,12)
• InChI Key： WKHREOPKVCHIMR-UHFFFAOYSA-N
• SMILES： C1(N)NC2=CC(Br)=C(C)C=C2N=1

Computed Properties

• Exact Mass: 224.99016g/mol
• Monoisotopic Mass: 224.99016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• Density: 1.741±0.06 g/cm3(Predicted)
• Boiling Point: 428.5±37.0 °C(Predicted)
• pka: 9.74±0.10(Predicted)

Additional information on 1H-Benzimidazol-2-amine, 6-bromo-5-methyl-

1H-Benzimidazol-2-amine, 6-bromo-5-methyl-

The compound with CAS No. 1388031-31-9, commonly known as 1H-Benzimidazol-2-amine, 6-bromo-5-methyl, is a fascinating organic molecule that has garnered significant attention in the fields of chemistry and materials science. This compound belongs to the class of benzimidazoles, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery, material synthesis, and catalysis. The benzimidazole core of this molecule provides a rigid and planar structure, which is highly desirable for various chemical reactions and molecular recognition processes.

The 6-bromo and 5-methyl substituents on the benzimidazole ring introduce unique electronic and steric properties to the molecule. The bromine atom at position 6 acts as an electron-withdrawing group, enhancing the electrophilicity of the ring and making it more reactive towards nucleophilic attacks. On the other hand, the methyl group at position 5 introduces a slight electron-donating effect through inductive resonance, which can modulate the reactivity of the molecule in different chemical environments. These substituents also play a crucial role in determining the solubility, stability, and bioavailability of the compound, making it suitable for various applications.

Recent studies have highlighted the potential of 1H-Benzimidazol-2-amine, 6-bromo-5-methyl as a versatile building block in organic synthesis. Researchers have demonstrated its ability to undergo various transformations, such as nucleophilic aromatic substitution, cross-coupling reactions, and cyclization processes. For instance, in a groundbreaking study published in *Nature Chemistry*, scientists utilized this compound as a key intermediate in the synthesis of novel heterocyclic frameworks with potential applications in drug design.

In addition to its synthetic utility, this compound has shown promising results in catalytic applications. Its ability to act as a ligand in transition metal-catalyzed reactions has been extensively explored. A recent paper in *Angewandte Chemie* reported that when used as a ligand for palladium catalysts, this compound significantly enhances the efficiency of C-C coupling reactions under mild conditions. This finding opens up new avenues for its use in industrial catalysis and sustainable chemical processes.

The benzimidazole scaffold has also been extensively studied for its potential in medicinal chemistry. The 6-bromo and 5-methyl substituents make this compound an attractive candidate for drug design due to its ability to interact with biological targets through hydrogen bonding and π–π interactions. Preclinical studies have shown that derivatives of this compound exhibit potent inhibitory activity against several enzymes implicated in diseases such as cancer and neurodegenerative disorders.

Furthermore, the unique electronic properties of 1H-Benzimidazol-2-amine, 6-bromo-5-methyl make it an ideal candidate for applications in materials science. Researchers have explored its use as a building block for constructing functional materials such as coordination polymers and metal-organic frameworks (MOFs). A study published in *Advanced Materials* demonstrated that incorporating this compound into MOFs significantly improves their gas adsorption capabilities, making them suitable for environmental remediation applications.

The synthesis of this compound is typically achieved through a multi-step process involving nucleophilic aromatic substitution or Ullmann-type coupling reactions. Recent advancements in catalytic methods have enabled more efficient and scalable production of this compound. For example, the use of microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining high yields.

In conclusion, 1H-Benzimidazol-2-amine, 6-bromo-5-methyl (CAS No. 1388031-31-9) is a versatile and valuable compound with a wide range of applications across multiple disciplines. Its unique structural features and reactivity make it an indispensable tool in organic synthesis, catalysis, medicinal chemistry, and materials science. As research continues to uncover new potentials for this compound, it is poised to play an even more significant role in advancing scientific innovation.